1-(2-Methylbenzyl)piperidin-4-ol

• IUPAC Name: 1-[(2-methylphenyl)methyl]piperidin-4-ol
• InChI: InChI=1S/C13H19NO/c1-11-4-2-3-5-12(11)10-14-8-6-13(15)7-9-14/h2-5,13,15H,6-10H2,1H3
• InChI Key: LZDLJZWGXJDWTE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2CCC(CC2)O
• Molecular Formula: C13H19NO
• Molecular Weight: 205.30 g/mol

Description

“1-(2-Methylbenzyl)piperidin-4-ol” is a chemical compound. It is used in the pharmaceutical industry and is available for purchase from various chemical suppliers.

Synthesis Analysis

Piperidine derivatives, including “1-(2-Methylbenzyl)piperidin-4-ol”, are synthesized through intra- and intermolecular reactions. These reactions lead to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. The synthesis of these compounds has been widespread.

Molecular Structure Analysis

The molecular formula of “1-(2-Methylbenzyl)piperidin-4-ol” is C13H19NO. Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state.

Chemical Reactions Analysis

Piperidines, including “1-(2-Methylbenzyl)piperidin-4-ol”, are important synthetic fragments for designing drugs. They undergo various intra- and intermolecular reactions leading to the formation of various piperidine derivatives.

Scientific Research Applications

Crystal Structure and Bioactivity

1-(2-Methylbenzyl)piperidin-4-ol and related compounds have been synthesized and characterized for their crystal structures and bioactivity. For instance, the synthesis and bioactivity of a related compound, 1-(4-Methylbenzyl)piperidin-4-one O-(6-chloropyridin-3-yl)methyl oxime, were studied, revealing insights into the molecular conformation and potential inhibitory activities against fungi (Xue Si-jia, 2011).

Neuropharmacological Properties

Compounds containing the 1-(2-Methylbenzyl)piperidin-4-ol moiety have been investigated for their neuropharmacological properties. A study on 4-Hydroxy-1-[2-(4-hydroxyphenoxy)ethyl]-4-(4-methylbenzyl)piperidine highlighted its potential as a novel, potent, and selective NR1/2B NMDA receptor antagonist (Zhou et al., 1999).

Pharmacodynamic and Pharmacokinetic Properties

The pharmacodynamic and pharmacokinetic properties of related compounds have been characterized to develop translational approaches for clinical trials. For example, the study of CERC‐301, a GluN2B-selective N‐methyl‐D‐aspartate receptor antagonist, provides valuable information on efficacy, safety, and pharmacokinetics (Garner et al., 2015).

Reversible Fluorescence Probe Development

Compounds related to 1-(2-Methylbenzyl)piperidin-4-ol have been used in the development of reversible fluorescence probes. A study involving 4-amino-2,2,6,6-tetramethyl-piperidin-1-ol demonstrated its application in detecting ClO(-)/AA redox cycles in living cells (Wang, Ni, & Shao, 2016).

Synthesis and Antiproliferative Activity

The synthesis and study of N-(4-methylbenzyl)-3,5-bis(4-chlorobenzylidene)-4-piperidone, a compound closely related to 1-(2-Methylbenzyl)piperidin-4-ol, revealed antiproliferative activity against leukemic cells, demonstrating potential applications in cancer research (Xue Si-jia, 2012).

Sigma Receptor Ligands

Research on sila-analogues of selective σ ligands, including compounds with a piperidin-4-ol structure, has contributed to the understanding of their pharmacological properties and potential applications in central nervous system disorders (Tacke et al., 2003).

Corrosion Inhibition Studies

Piperidine derivatives have been studied for their corrosion inhibition properties on iron. This includes computational and experimental analyses, highlighting the potential industrial applications of such compounds (Kaya et al., 2016).

Mechanism of Action

While the specific mechanism of action for “1-(2-Methylbenzyl)piperidin-4-ol” is not mentioned in the search results, piperidine derivatives have been evaluated for potential treatment of HIV. They have shown promising antagonistic activity against CCR5, a receptor essential for HIV-1 entry.

Safety and Hazards

The safety data sheet for a similar compound, “1-(4-Fluoro-2-methylbenzyl)piperidin-4-amine dihydrochloride”, provides general safety measures such as removing the person to fresh air if inhaled, rinsing with water if it comes in contact with skin or eyes, and calling a poison center or doctor if swallowed. Similar precautions may apply to “1-(2-Methylbenzyl)piperidin-4-ol”.

Future Directions

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. This suggests that “1-(2-Methylbenzyl)piperidin-4-ol” and similar compounds may continue to be of interest in future drug discovery efforts.